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Compound of Interest

Compound Name: 2-Chloro-5-fluoropyridine

Cat. No.: B044960 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-5-fluoropyridine, a key intermediate in pharmaceutical synthesis.[1] Adherence to

these procedures is critical for ensuring laboratory safety and operational integrity.

Physical and Chemical Properties
2-Chloro-5-fluoropyridine is a colorless to light yellow liquid with a distinct odor.[1] It is a

flammable liquid and vapor.[2][3]

Property Value

Molecular Formula C5H3ClFN

Molecular Weight 131.54 g/mol

Boiling Point 147 °C[2]

Melting Point 19 °C[2][4]

Flash Point 42 °C (107.6 °F) - closed cup[2][4]

Density 1.297 g/mL at 25 °C[2]
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Hazard Identification and Classification
This substance is classified as hazardous.[5] It is crucial to understand the associated risks

before handling.

Hazard Classification GHS Code Signal Word

Flammable liquids (Category

3)
H226 Danger

Acute toxicity, oral (Category

4)
H302 Warning

Skin irritation (Category 2) H315 Warning

Serious eye damage

(Category 1)
H318 Danger

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

H335 Warning

Source:[3][6]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls and Ventilation

Fume Hood: Always handle 2-Chloro-5-fluoropyridine inside a certified chemical fume

hood to minimize inhalation exposure.[7]

Ventilation: Ensure adequate general laboratory ventilation.[5][8][9]

Safety Equipment: An eyewash station and safety shower must be readily accessible and in

close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended if there is a

splash hazard.

Protects against splashes that

can cause serious eye

damage.[9]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[10]

Gloves must be inspected for

integrity before each use.[8][9]

Prevents skin contact, which

can cause irritation and

toxicity.[2]

Body Protection

A flame-retardant lab coat or

chemical-resistant apron. For

larger quantities, a complete

chemical-resistant suit may be

necessary.[9]

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

If engineering controls are

insufficient or during a spill,

use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors.[5]

[9]

Prevents respiratory tract

irritation from inhaling vapors.

[3]

Chemical Handling and Storage
Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[2][5]

Tools: Use non-sparking tools.[5][8]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][8][9] Keep containers tightly closed.[2][5][8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]
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Accidental Release Measures
Small Spills: Absorb with inert, non-combustible material (e.g., sand, vermiculite) and place

in a sealed container for disposal.[11]

Large Spills: Evacuate the area. Wear full protective equipment, including respiratory

protection. Contain the spill and prevent it from entering drains.[9]

Ignition Sources: Remove all sources of ignition from the spill area.[8][9]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection
Containers: Collect waste 2-Chloro-5-fluoropyridine and contaminated materials in clearly

labeled, sealed, and compatible containers.

Segregation: Do not mix with other waste streams unless explicitly permitted.

Disposal Method
Licensed Disposal Company: All waste must be disposed of through a licensed chemical

waste disposal company.[12]

Incineration: Controlled incineration with flue gas scrubbing is a suitable disposal method.[8]

Environmental Precaution: Do not allow the chemical to enter drains or sewer systems.[8]

Contaminated Packaging
Rinsing: Containers can be triple-rinsed with an appropriate solvent. The rinsate should be

collected as hazardous waste.

Disposal: After proper decontamination, the packaging can be offered for recycling or

disposed of in a sanitary landfill.[8]
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Handling and Disposal Workflow

Workflow for Handling and Disposal of 2-Chloro-5-fluoropyridine

Preparation

Handling

Disposal

Assess Risks & Review SDS

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE

Ground Equipment

Proceed to Handling

Transfer Chemical with
Non-Sparking Tools

Store in Cool, Dry,
Well-Ventilated Area

Accidental
Spill?

Collect Waste in
Labeled, Sealed Container

Generate Waste

Contact Licensed
Waste Disposal Company Decontaminate Emptied Containers

No

Follow Spill
Response Protocol

Yes

Collect Spill Debris

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b044960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pipzine-chem.com [pipzine-chem.com]

2. volochem.com [volochem.com]

3. capotchem.cn [capotchem.cn]

4. 2-Chloro-5-fluoropyridine - Safety Data Sheet [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. 2-Chloro-5-fluoropyridin-3-amine | C5H4ClFN2 | CID 44754868 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. fishersci.com [fishersci.com]

8. chemicalbook.com [chemicalbook.com]

9. cdhfinechemical.com [cdhfinechemical.com]

10. pppmag.com [pppmag.com]

11. downloads.ossila.com [downloads.ossila.com]

12. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-5-
fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044960#personal-protective-equipment-for-handling-
2-chloro-5-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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